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CAS No.: 5117-85-1

Cat. No.: B1295621

Get Quote

Introduction
1-Hydroxycyclopentanecarbonitrile, also known as cyclopentanone cyanohydrin, is a

bifunctional organic molecule of significant interest to the scientific community, particularly

those engaged in pharmaceutical research and drug development.[1][2] Its unique molecular

architecture, featuring a hydroxyl (-OH) and a nitrile (-C≡N) group on the same carbon atom of

a cyclopentane ring, imparts a versatile reactivity profile, positioning it as a valuable

intermediate in the synthesis of a diverse array of more complex molecules.[1][2][3] This guide

provides a comprehensive overview of the chemical and physical properties of 1-
hydroxycyclopentanecarbonitrile, detailed synthesis protocols, an exploration of its

reactivity, and essential safety and handling information.

Molecular Structure and Identification
The structural integrity of a molecule is fundamental to its chemical behavior. 1-
Hydroxycyclopentanecarbonitrile is an achiral molecule as it lacks a stereogenic center.[1]
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The core of the molecule is a five-membered cyclopentane ring, with both a hydroxyl and a

nitrile functional group attached to the first carbon atom.[1]

Below is a DOT script representation of the 2D chemical structure of 1-
Hydroxycyclopentanecarbonitrile.

Caption: 2D structure of 1-Hydroxycyclopentanecarbonitrile.

Systematic identification of this compound is crucial for unambiguous communication in a

research setting. Its IUPAC name is 1-hydroxycyclopentane-1-carbonitrile.[1][4] It is registered

under the CAS number 5117-85-1.[4] Other identifiers include its InChI and SMILES notations,

which are provided in the table below for computational chemistry applications.[1][4]

Identifier Value

IUPAC Name 1-hydroxycyclopentane-1-carbonitrile[1][4]

CAS Number 5117-85-1[4]

Molecular Formula C₆H₉NO[1][3]

Molecular Weight 111.14 g/mol [3][4]

InChI
InChI=1S/C6H9NO/c7-5-6(8)3-1-2-4-6/h8H,1-

4H2[1][4]

InChIKey JZHFFOQSXKDOSX-UHFFFAOYSA-N[1][4]

SMILES C1CCC(C1)(C#N)O[1][4]

Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is paramount for

its effective use in experimental design, particularly in dissolution, formulation, and reaction

scale-up. 1-Hydroxycyclopentanecarbonitrile is a clear, colorless liquid at room temperature.

[1] Its dual functional groups, the polar hydroxyl and nitrile moieties, influence its solubility and

other physical characteristics.[1][3]
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Property Value Source

Appearance Colorless liquid [1]

Boiling Point 246.4 °C at 760 mmHg [3][5]

Density 1.1 ± 0.1 g/cm³ [1][3]

Flash Point 102.8 ± 22.6 °C [1]

Solubility
Enhanced solubility in polar

protic and aprotic solvents.
[1]

LogP (Octanol-Water Partition

Coefficient)
-0.27 [1]

Refractive Index 1.492 [1]

The negative LogP value indicates a slight preference for aqueous phases, a critical

consideration in biphasic reaction systems and extraction protocols.[1]

Synthesis Protocols
The most prevalent and straightforward synthesis of 1-hydroxycyclopentanecarbonitrile
involves the nucleophilic addition of a cyanide anion to cyclopentanone. This reaction is a

classic example of cyanohydrin formation.

Protocol: Synthesis from Cyclopentanone
This protocol is based on the well-established reaction of ketones with cyanide salts. The

choice of a slightly acidic medium is crucial to protonate the intermediate alkoxide without

causing significant hydrolysis of the nitrile.

Materials:

Cyclopentanone

Sodium cyanide (NaCN) or Potassium cyanide (KCN)

Acetic acid (glacial)
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Diethyl ether

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Ice bath

Round-bottom flask

Magnetic stirrer

Separatory funnel

Step-by-Step Procedure:

Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic

stir bar. Place the flask in an ice bath to maintain a low temperature.

Addition of Reactants: To the flask, add cyclopentanone followed by an aqueous solution of

sodium cyanide.

Acidification: While stirring vigorously, slowly add glacial acetic acid dropwise to the reaction

mixture. The acid protonates the cyanide to form hydrogen cyanide in situ, which then

attacks the carbonyl carbon of cyclopentanone.

Reaction Monitoring: Allow the reaction to stir in the ice bath for 1-2 hours. The progress can

be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the

cyclopentanone spot.

Workup: Once the reaction is complete, transfer the mixture to a separatory funnel.

Extraction: Extract the aqueous layer with diethyl ether (3x). The organic layers contain the

desired product.

Washing: Combine the organic extracts and wash with a saturated aqueous solution of

sodium bicarbonate to neutralize any remaining acid, followed by a wash with brine.
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Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator to yield the

crude 1-hydroxycyclopentanecarbonitrile.

Purification (Optional): The crude product can be purified further by vacuum distillation if a

higher purity is required.

The following diagram illustrates the workflow for the synthesis of 1-
Hydroxycyclopentanecarbonitrile.

Reaction

Workup & Purification

Cyclopentanone

Reaction in
Ice Bath

Sodium Cyanide

Solvent ExtractionReaction Completion Washing Drying Concentration Purification (Optional) FinalProductPure Product

Click to download full resolution via product page

Caption: Synthesis workflow for 1-Hydroxycyclopentanecarbonitrile.

Chemical Reactivity and Synthetic Utility
The synthetic versatility of 1-hydroxycyclopentanecarbonitrile stems from the presence of

two reactive functional groups: the hydroxyl group and the nitrile group. This dual functionality

allows for a range of chemical transformations, making it a valuable building block in organic

synthesis.[1]

Reactions of the Nitrile Group
Hydrolysis: The nitrile group can be hydrolyzed under either acidic or basic conditions to

yield 1-hydroxycyclopentanecarboxylic acid.[1] This transformation is a key step in the

synthesis of various substituted cyclopentane derivatives.
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Reduction: The nitrile can be reduced to a primary amine (1-aminomethyl-1-cyclopentanol)

using reducing agents such as lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation.

This provides a route to amino alcohols.

Nucleophilic Addition: Grignard reagents and organolithium compounds can add to the nitrile

carbon to form ketones after hydrolysis of the intermediate imine.

Reactions of the Hydroxyl Group
Esterification: The hydroxyl group can be acylated to form esters.

Etherification: The hydroxyl group can be converted to an ether by reaction with alkyl halides

under basic conditions (Williamson ether synthesis).

Oxidation: Oxidation of the secondary alcohol is not possible without breaking the C-C bond.

The following diagram illustrates a key reactivity pathway of 1-
Hydroxycyclopentanecarbonitrile.

Nitrile Group Reactions

Hydroxyl Group Reactions1-Hydroxycyclopentanecarbonitrile

Hydrolysis
(H⁺ or OH⁻)

Esterification
(Acyl Chloride)

1-Hydroxycyclopentanecarboxylic acid

Ester Derivative

Click to download full resolution via product page

Caption: Reactivity pathways of 1-Hydroxycyclopentanecarbonitrile.

The ability to selectively react at either the hydroxyl or the nitrile group, or to modify both,

underscores the importance of 1-hydroxycyclopentanecarbonitrile as a versatile

intermediate in the synthesis of pharmaceuticals and other fine chemicals.[1][3]
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Spectroscopic Data
Spectroscopic analysis is indispensable for the structural elucidation and purity assessment of

chemical compounds.

Spectroscopic Technique Key Features

¹H NMR

The methylene protons of the cyclopentane ring

typically appear as multiplets in the range of 1.5-

4.0 ppm. The hydroxyl proton often presents as

a broad singlet between 3-5 ppm, with its

chemical shift being concentration and solvent

dependent.[1]

¹³C NMR

A characteristic signal for the nitrile carbon is

observed at approximately 115-120 ppm. The

carbon atoms of the cyclopentane ring resonate

in the aliphatic region between 20-80 ppm.[1]

IR Spectroscopy

A strong, sharp absorption band characteristic of

the C≡N stretch is observed around 2250 cm⁻¹.

A broad absorption band in the region of 3200-

3600 cm⁻¹ corresponds to the O-H stretch of the

hydroxyl group.

Mass Spectrometry (GC-MS)
The mass spectrum can be used to confirm the

molecular weight of the compound.[4]

Researchers are encouraged to consult spectral databases such as SpectraBase for reference

spectra.[6]

Safety and Handling
As with all chemicals, proper safety precautions must be observed when handling 1-
hydroxycyclopentanecarbonitrile. It is classified as a hazardous substance.

GHS Hazard Statements:

H301: Toxic if swallowed[5]
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H311: Toxic in contact with skin[5]

H331: Toxic if inhaled[5]

H410: Very toxic to aquatic life with long-lasting effects[5]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

P273: Avoid release to the environment.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

[5]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[5]

Always handle this compound in a well-ventilated chemical fume hood, wearing appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Store in

a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing

agents.[1]

Conclusion
1-Hydroxycyclopentanecarbonitrile is a versatile and valuable chemical intermediate with

significant potential in organic synthesis, particularly for the development of novel

pharmaceutical agents and materials.[1][3] Its unique combination of hydroxyl and nitrile

functionalities on a cyclopentane scaffold allows for a wide range of chemical modifications. A

thorough understanding of its properties, synthesis, and reactivity, coupled with stringent

adherence to safety protocols, will enable researchers and scientists to fully harness the

synthetic potential of this important molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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